Lutetium-176

• CAS: 14452-47-2
• Synonyms: 176Lu radioisotope; Lu-176 radioisotope; Lutetium-176
• Molecular Formula: Lu
• Molecular Weight: 175.94269 g/mol
• SMILES: [Lu]
• InChI: InChI=1S/Lu/i1+1
• InChIKey: OHSVLFRHMCKCQY-OUBTZVSYSA-N

Natural-abundance Lu-176 (~2.59%) is inadequate for producing no-carrier-added ¹⁷⁷Lu or for high-precision geochronology-dilution by ¹⁷⁵Lu suppresses specific activity and compromises isochron resolution. Highly enriched ¹⁷⁶Lu solves this bottleneck. • Enables ¹⁷⁷Lu with specific activity >10 Ci/mg via the ¹⁷⁶Lu(n,γ)¹⁷⁷Lu route (thermal cross-section: 2090 barns). • Supports Lu-Hf dating of garnet-bearing metamorphic rocks with blocking temperatures >800 °C. • Available in oxide or metal form; isotopic enrichment up to >99% verifiable by certificate of analysis. • Global shipping; packaging compliant with IAEA NORM exemption thresholds for research quantities.

Lutetium-176 (CAS 14452-47-2): Sourcing and Differentiating the Critical Isotope for Lu-Hf Geochronology and Lu-177 Precursor Applications

Lutetium-176 (¹⁷⁶Lu, CAS 14452-47-2) is a naturally occurring, long-lived radioactive isotope of the rare earth element lutetium. While often grouped with the element's stable isotopes, ¹⁷⁶Lu is distinct, decaying via beta emission to Hafnium-176 with a half-life of approximately 37.8 billion years [1]. This unique decay property, combined with the element's geochemical behavior, forms the basis of the critical ¹⁷⁶Lu-¹⁷⁶Hf geochronometer. Furthermore, its exceptionally high thermal neutron capture cross-section establishes it as the primary target material for the reactor-based production of the medical radioisotope Lutetium-177 (¹⁷⁷Lu) [2]. With a natural abundance of only ~2.59%, obtaining the high isotopic enrichment required for these advanced applications is a specialized procurement challenge, requiring precise specification of enrichment levels and chemical purity .

Radioactive tracer

Long-lived beta emitter (t₁/₂ ~37.8 Ga) enabling Lu-Hf geochronology

Low natural abundance

2.59% natural abundance demands high isotopic enrichment for research use

Nuclear target

High neutron capture cross-section supports direct ¹⁷⁷Lu production pathway

• [1] WebElements Periodic Table » Lutetium: isotope data. Available at: https://www.winter.group.shef.ac.uk/webelements/lutetium/isotopes.html View Source
• [2] Neves, M., et al. (2008). Target burn-up corrected specific activity of 177Lu produced via 176Lu(n, γ) 177Lu nuclear reactions. Applied Radiation and Isotopes, 66(9), 1218-1220. View Source

Why Procurement of Lutetium-176 Cannot Be Substituted with Natural Lutetium or Alternative Isotopes

The use of generic or lower-specification lutetium materials is not a viable option for the primary applications of Lutetium-176 due to its extremely low natural abundance of 2.59% [1]. For geochronology, the precision and accuracy of the ¹⁷⁶Lu-¹⁷⁶Hf dating method are directly proportional to the ¹⁷⁶Lu/¹⁷⁷Hf ratio of the sample, which is fundamentally limited by the ¹⁷⁶Lu concentration. Using natural lutetium would severely dilute the parent isotope signal, rendering the measurement of young geological samples impossible [2]. In the production of the medical radioisotope ¹⁷⁷Lu, the use of natural lutetium as a target results in a product with very low specific activity due to the presence of the non-target stable isotope ¹⁷⁵Lu (97.41% abundance). This leads to a 'carrier-added' product, which is unsuitable for many targeted radiotherapies where a high specific activity 'no-carrier-added' ¹⁷⁷Lu is required to effectively bind to biological vectors [3]. Therefore, the procurement of highly enriched ¹⁷⁶Lu is a non-negotiable requirement dictated by the physics of the application.

Target

Enriched ¹⁷⁶Lu
High isotopic enrichment (>60–99.99%) preserves parent-daughter signal fidelity and enables predictable ¹⁷⁷Lu specific activity.

Substitute

Natural Lutetium (².59% ¹⁷⁶Lu)
Low ¹⁷⁶Lu abundance may severely limit geochronology sensitivity and yield carrier-added ¹⁷⁷Lu with reduced specific activity, not matching high-enrichment workflows.

• [1] WebElements Periodic Table » Lutetium: isotope data. Available at: https://www.winter.group.shef.ac.uk/webelements/lutetium/isotopes.html View Source
• [2] Wu, S., et al. (2023). LA-ICP-MS/MS in-situ micro-area Lu-Hf dating technology. Institute of Geology and Geophysics, Chinese Academy of Sciences. Available at: http://www.igg.cas.cn/xwzx/yjcg/202304/t20230418_6740580.html View Source
• [3] Dash, A., et al. (2015). Production of No-Carrier Added Lutetium-177 by Irradiation of Enriched Ytterbium-176. Current Radiopharmaceuticals, 8(2), 95-105. View Source

Quantitative Differentiation of Lutetium-176: A Comparative Analysis Against Lutetium-175, Lutetium-177, and Other Geochronometers

Unique Half-Life Differentiates Lutetium-176 from Stable Lutetium-175 for Radiometric Dating

The fundamental differentiator of ¹⁷⁶Lu is its radioactive nature, which enables its use as a geochronometer. Unlike its stable counterpart, ¹⁷⁵Lu, which has no decay, ¹⁷⁶Lu decays to ¹⁷⁶Hf with a half-life of 37.8 billion years [1]. This is the defining property for the ¹⁷⁶Lu-¹⁷⁶Hf dating system. The half-life of ¹⁷⁶Lu (37.13 Ga) is shorter than other long-lived chronometers like ⁸⁷Rb-⁸⁷Sr and ¹⁴⁷Sm-¹⁴³Nd, which provides a distinct advantage for dating relatively young geological samples where the accumulation of the daughter isotope would be more significant and easier to measure precisely [2].

Half-Life

Class-level

37.8 Ga¹⁷⁶Lu → ¹⁷⁶Hf + β⁻

Primary selection criterion for geochronology; stable ¹⁷⁵Lu cannot serve as parent.

Binary property: radioactive vs. stable; half-life longer than ⁸⁷Rb-⁸⁷Sr system.

Evidence Dimension	Half-life for radiometric dating
Target Compound Data	37.8 billion years
Comparator Or Baseline	Lutetium-175: Stable, no half-life
Quantified Difference	N/A (binary property: radioactive vs. stable)
Conditions	Standard geochronology, comparing parent isotope properties

Why This Matters

This is the primary selection criterion for geochronology; without radioactivity, the ¹⁷⁶Lu-¹⁷⁶Hf dating method would not exist.

• [1] WebElements Periodic Table » Lutetium: isotope data. Available at: https://www.winter.group.shef.ac.uk/webelements/lutetium/isotopes.html View Source
• [2] Wu, S., et al. (2023). LA-ICP-MS/MS in-situ micro-area Lu-Hf dating technology. Institute of Geology and Geophysics, Chinese Academy of Sciences. Available at: http://www.igg.cas.cn/xwzx/yjcg/202304/t20230418_6740580.html View Source

Lutetium-176 Enables High Specific Activity ¹⁷⁷Lu Production via Direct Neutron Capture vs. Alternative Production Routes

The high thermal neutron capture cross-section of ¹⁷⁶Lu (2090 barns) allows for the direct production of ¹⁷⁷Lu in a nuclear reactor [1]. This 'direct route' using an enriched ¹⁷⁶Lu target yields a specific activity of 75,000 Ci/g under high-flux conditions (2×10¹⁵ n·cm⁻²·s⁻¹, 10-day irradiation) [2]. In contrast, the 'indirect route' using an enriched ¹⁷⁶Yb target produces ¹⁷⁷Lu via the ¹⁷⁶Yb(n,γ)¹⁷⁷Yb → ¹⁷⁷Lu decay chain, achieving a near-theoretical specific activity of 110,000 Ci/g [2]. The choice of production route impacts specific activity, purity, and cost, with the direct ¹⁷⁶Lu route being simpler but resulting in a lower specific activity 'carrier-added' product.

Specific Activity ¹⁷⁷Lu

Head-to-head

75,000 Ci/gDirect ¹⁷⁶Lu route

vs. 110,000 Ci/g (indirect ¹⁷⁶Yb route)

Direct route yields lower specific activity carrier-added product; choice impacts radiopharmaceutical applicability.

High-flux conditions: 2×10¹⁵ n·cm⁻²·s⁻¹, 10-day irradiation.

Evidence Dimension	Specific activity of ¹⁷⁷Lu product (under high-flux conditions)
Target Compound Data	75,000 Ci/g (via direct irradiation of ¹⁷⁶Lu target)
Comparator Or Baseline	Indirect route using enriched ¹⁷⁶Yb target: 110,000 Ci/g
Quantified Difference	The ¹⁷⁶Lu direct route yields approximately 68% of the specific activity of the ¹⁷⁶Yb indirect route.
Conditions	10-day irradiation in a neutron flux of 2×10¹⁵ cm⁻²·s⁻¹

Why This Matters

This data is critical for procurement decisions in radiopharmacy, as the specific activity of the resulting ¹⁷⁷Lu dictates its clinical applicability and radiochemical yield.

• [1] Neves, M., et al. (2008). Target burn-up corrected specific activity of 177Lu produced via 176Lu(n, γ) 177Lu nuclear reactions. Applied Radiation and Isotopes, 66(9), 1218-1220. View Source
• [2] Dash, A., et al. (2015). Production of No-Carrier Added Lutetium-177 by Irradiation of Enriched Ytterbium-176. Current Radiopharmaceuticals, 8(2), 95-105. View Source

Supply and Enrichment Constraints: Lutetium-176 vs. Abundant Lutetium-175

The low natural abundance of ¹⁷⁶Lu (2.59%) compared to the major isotope ¹⁷⁵Lu (97.41%) directly dictates the complexity and cost of enrichment [1]. Commercially available ¹⁷⁶Lu is typically supplied with enrichment levels ranging from 60% to over 88%, and advanced separation techniques can achieve purities exceeding 99.99% for specialized research [REFS-2, REFS-3]. This is a stark contrast to the abundant and readily available ¹⁷⁵Lu, which is used as a chemical standard or yield tracer. The global production of enriched ¹⁷⁶Lu is extremely limited, estimated at only ~1,220 grams in 2024, with a market price of ~US$427 per gram, reflecting the difficulty of its separation [3].

Natural Abundance

Context-dependent

2.59% ¹⁷⁶Luvs. 97.41% ¹⁷⁵Lu

Specialized enrichment required; high procurement cost impacts project feasibility.

Enrichment >99.99% achievable; estimated ~$427/g (2024). Supply

Evidence Dimension	Isotopic abundance and commercial availability
Target Compound Data	2.59% natural abundance; >99.99% enrichment achievable; ~$427/g market price (2024)
Comparator Or Baseline	Lutetium-175: 97.41% natural abundance; readily available at 99.80% enrichment
Quantified Difference	¹⁷⁵Lu is ~38x more abundant in nature. ¹⁷⁶Lu is a low-volume, high-cost specialty isotope.
Conditions	Data aggregated from isotopic standards, commercial supplier catalogs, and market research.

Why This Matters

This evidence highlights the significant supply chain and budgetary considerations necessary for procuring ¹⁷⁶Lu, directly impacting project feasibility and planning.

• [1] WebElements Periodic Table » Lutetium: isotope data. Available at: https://www.winter.group.shef.ac.uk/webelements/lutetium/isotopes.html View Source
• [2] Roig, O., et al. (2004). High spin K isomeric target of 177mLu. Nuclear Instruments and Methods in Physics Research Section A: Accelerators, Spectrometers, Detectors and Associated Equipment, 521(1), 5-11. View Source
• [3] QYResearch. (2025). Global Lutetium-176 Market Research Report 2025. Available at: https://www.qyresearch.com/reports/4431651/lutetium-176 View Source

Key Application Scenarios for Procuring Enriched Lutetium-176

Precise Geochronology and Petrogenesis via Lu-Hf Dating of Garnet

The procurement of highly enriched ¹⁷⁶Lu is essential for laboratories performing Lu-Hf geochronology, particularly on garnet-bearing metamorphic rocks [1]. As evidenced by its unique half-life, ¹⁷⁶Lu is used as an isotopic tracer in isotope dilution mass spectrometry (ID-TIMS) to precisely determine parent-daughter ratios. Its use is critical for constructing high-precision isochrons, which are the foundation for determining the timing and duration of geological processes such as mountain building and crustal evolution, where the method's high blocking temperature (>800 °C for some minerals) preserves prograde growth ages [2].

Production of Carrier-Added Lutetium-177 for Targeted Radionuclide Therapy

As the direct target material for the ¹⁷⁶Lu(n,γ)¹⁷⁷Lu nuclear reaction, enriched ¹⁷⁶Lu is the cornerstone of a major production route for the therapeutic radioisotope ¹⁷⁷Lu [1]. The high neutron capture cross-section of 2090 barns directly enables this process [2]. Procuring ¹⁷⁶Lu in oxide or metal form with a specified, verifiable enrichment level is a prerequisite for producing ¹⁷⁷Lu with a predictable and sufficient specific activity for radiopharmaceutical applications, such as ¹⁷⁷Lu-PSMA for prostate cancer therapy [3].

Nuclear Physics Research Requiring Ultra-High Purity ¹⁷⁶Lu Targets

Fundamental research in nuclear physics, such as the study of high-spin isomers or precise neutron capture cross-section measurements, requires ¹⁷⁶Lu targets of exceptional isotopic purity [1]. As demonstrated, isotopic separation can produce ¹⁷⁶Lu with purities approaching 99.993% [2]. This level of enrichment is non-negotiable for experiments where the presence of other isotopes would confound results or where the target burn-up must be modeled with high accuracy. Procurement for these applications demands rigorous certification of isotopic composition beyond standard commercial grades.

Application

Selection Property

Validation Focus

Lu-Hf Garnet Geochronology

High ¹⁷⁶Lu enrichment for ID-TIMS

Precise isochron construction, parent-daughter ratio integrity

Carrier-Added ¹⁷⁷Lu Production Research

Verified ¹⁷⁶Lu enrichment and neutron cross-section

Specific activity modeling, batch reproducibility for radiopharmaceutical studies

Ultra-High Purity Nuclear Targets

Isotopic purity >99.99%

Certified isotopic composition for burn-up and nuclear data measurements

• [1] Boudin, A., & Deutsch, S. (1970). Geochronology: Recent Development in the Lutetium-176/Hafnium-176 Dating Method. Science, 168(3936), 1219-1220. View Source
• [2] Scherer, E. E., et al. (2000). Lu–Hf garnet geochronology: Closure temperature and diffusion kinetics. Earth and Planetary Science Letters, 175(3-4), 249-262. View Source
• [3] QYResearch. (2025). Global Lutetium-176 Market Research Report 2025. Available at: https://www.qyresearch.com/reports/4431651/lutetium-176 View Source